Cas no 1936577-94-4 (2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol)

• Product Name: 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol
• CAS No: 1936577-94-4
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 5248337
• Update Time: 2025-05-20

2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 2-bromo-5-fluoro-
• 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol

• Inchi： 1S/C8H8BrFO2/c9-8-5(3-11)1-7(10)2-6(8)4-12/h1-2,11-12H,3-4H2
• InChI Key： OMIZLJPZXCCEMT-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=CC(CO)=C1Br

Additional information on 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol

Professional Introduction to 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol (CAS No. 1936577-94-4)

2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol, with the CAS number 1936577-94-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a bromo substituent at the 2-position, a fluoro group at the 5-position, and a hydroxymethyl group at the 3-position on a phenyl ring, exhibits unique structural and functional properties that make it valuable for various applications in drug discovery and molecular research.

The presence of both halogen atoms and an alcohol moiety in this compound imparts distinct reactivity, making it a versatile intermediate in synthetic chemistry. The bromo group, in particular, is highly reactive and can participate in various coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, facilitating the construction of more complex molecular architectures. Meanwhile, the fluoro substituent is known for its ability to modulate metabolic stability and binding affinity in drug molecules.

The hydroxymethyl group introduces both hydrophilic and hydrophobic characteristics to the molecule, enhancing its solubility and interaction with biological targets. This feature is particularly useful in designing prodrugs or molecules with enhanced bioavailability. Additionally, the combination of these functional groups makes 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have shown that molecules containing both bromine and fluorine atoms often exhibit enhanced binding affinity to enzymes and receptors, making them effective scaffolds for drug development. For instance, researchers have utilized similar structures in the design of kinase inhibitors, where the halogen atoms play a crucial role in optimizing interactions with the target protein.

The pharmaceutical industry has also explored the use of 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol as a building block for more complex therapeutic agents. Its structural features allow for easy modification through various chemical transformations, enabling the synthesis of novel compounds with tailored properties. This flexibility has been particularly valuable in developing treatments for diseases such as cancer, where precise molecular targeting is essential.

The synthesis of 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol involves multi-step organic reactions that highlight its synthetic utility. The introduction of the bromo group typically requires electrophilic aromatic substitution reactions, while the fluorine atom can be incorporated through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The hydroxymethyl functionality can be added via reduction of ketones or aldehydes or through direct hydroxylation methods.

Ongoing research continues to uncover new applications for this compound. In particular, its potential as a precursor for radiolabeled probes has been investigated in diagnostic imaging. The combination of halogen atoms makes it suitable for incorporation into positron emission tomography (PET) tracers, which are used to visualize biological processes non-invasively. Such applications underscore the importance of halogenated aromatic compounds in both therapeutic and diagnostic contexts.

The environmental impact of using halogenated compounds has also been a topic of discussion. While these molecules offer significant benefits in drug development, their persistence in the environment raises concerns about potential toxicity and long-term effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint. This includes exploring alternative reagents and catalysts that promote higher yields while generating fewer byproducts.

In conclusion, 2-bromo-5-fluoro-3-(hydroxymethyl)phenylmethanol (CAS No. 1936577-94-4) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features enable diverse applications in synthetic chemistry, drug design, and diagnostic imaging. As research advances, further exploration of its properties and applications will continue to contribute to innovation in medicine and biotechnology.